Cas no 46231-21-4 (4-benzylamino-butan-2-one)
4-benzylamino-butan-2-one structure
Product Name:4-benzylamino-butan-2-one
CAS No:46231-21-4
MF:C11H15NO
MW:177.242902994156
CID:930294
PubChem ID:11194647
Update Time:2025-04-19
4-benzylamino-butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-benzylamino-butan-2-one
- 4-(benzylamino)butan-2-one
- EN300-372175
- AKOS006243248
- AC-17741
- DTXSID40458283
- 46231-21-4
- SCHEMBL5738287
-
- Inchi： 1S/C11H15NO/c1-10(13)7-8-12-9-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3
- InChI Key： JVAYPVAFQYMYKM-UHFFFAOYSA-N
- SMILES： CC(CCNCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 177.115364102g/mol
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 29.1Ų
4-benzylamino-butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019140954-1g |
4-(Benzylamino)butan-2-one |
46231-21-4 | 95% | 1g |
$800.31 | 2023-09-01 | |
| Alichem | A019140954-5g |
4-(Benzylamino)butan-2-one |
46231-21-4 | 95% | 5g |
$2090.40 | 2023-09-01 | |
| Enamine | EN300-372175-0.05g |
4-(benzylamino)butan-2-one |
46231-21-4 | 0.05g |
$972.0 | 2023-03-02 | ||
| Enamine | EN300-372175-0.1g |
4-(benzylamino)butan-2-one |
46231-21-4 | 0.1g |
$1019.0 | 2023-03-02 | ||
| Enamine | EN300-372175-0.25g |
4-(benzylamino)butan-2-one |
46231-21-4 | 0.25g |
$1065.0 | 2023-03-02 | ||
| Enamine | EN300-372175-0.5g |
4-(benzylamino)butan-2-one |
46231-21-4 | 0.5g |
$1111.0 | 2023-03-02 | ||
| Enamine | EN300-372175-1.0g |
4-(benzylamino)butan-2-one |
46231-21-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-372175-2.5g |
4-(benzylamino)butan-2-one |
46231-21-4 | 2.5g |
$2268.0 | 2023-03-02 | ||
| Enamine | EN300-372175-5.0g |
4-(benzylamino)butan-2-one |
46231-21-4 | 5.0g |
$3355.0 | 2023-03-02 | ||
| Enamine | EN300-372175-10.0g |
4-(benzylamino)butan-2-one |
46231-21-4 | 10.0g |
$4974.0 | 2023-03-02 |
4-benzylamino-butan-2-one Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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